Cas no 15467-31-9 (2-(1H-indol-3-yl)-2-methylpropan-1-amine)

• Product Name: 2-(1H-indol-3-yl)-2-methylpropan-1-amine
• CAS No: 15467-31-9
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 170723
• PubChem ID: 27303
• Update Time: 2025-05-20

2-(1H-indol-3-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-2-methylpropan-1-amine
• 1H-Indole-3-ethanamine,b,b-dimethyl-
• [2-(1H-indol-3-yl)-2-methylprop-1-yl]amine
• [2-(1H-indol-3-yl)-2-methylpropyl]amine
• 2-(1H-indol-3-yl)-2-methylpropylamine
• 2-Indol-3-yl-2-methyl-propylamin
• 2-indol-3-yl-2-methyl-propylamine
• AC1L1CXP
• ACT06483
• ANW-72629
• BRN 0144402
• CTK8C4642
• INDOLE, 3-(2-AMINO-1,1-DIMETHYLETHYL)-
• SureCN273916
• beta,beta-Dimethyltryptamine
• BRRFYKZLWPFRQZ-UHFFFAOYSA-N
• SCHEMBL273916
• SB15070
• FT-0747336
• 1H-Indole-3-ethanamine, beta,beta-dimethyl-
• H10990
• DS-11601
• DTXSID50165698
• 15467-31-9
• A15261
• EN300-1838655
• AKOS005145969
• CS-0183493
• DB-019367

• MDL： MFCD01719236
• Inchi： 1S/C12H16N2/c1-12(2,8-13)10-7-14-11-6-4-3-5-9(10)11/h3-7,14H,8,13H2,1-2H3
• InChI Key： BRRFYKZLWPFRQZ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(=C1)C(C)(C)CN

Computed Properties

• Exact Mass: 188.13148
• Monoisotopic Mass: 188.131349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.8

Experimental Properties

• Density: 1.093
• Boiling Point: 347.3°Cat760mmHg
• Flash Point: 190.7°C
• Refractive Index: 1.619
• PSA: 41.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(1H-indol-3-yl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(1H-indol-3-yl)-2-methylpropan-1-amine (CAS No. 15467-31-9)

2-(1H-indol-3-yl)-2-methylpropan-1-amine, with the CAS number 15467-31-9, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and neuroscience. This compound, often referred to by its systematic name, features an indole core structure coupled with a 2-methylpropan-1-amine side chain. Its molecular formula is C₁₂H₁₆N₂, and it exhibits a molecular weight of 188.27 g/mol. The presence of the indole moiety, a common scaffold in bioactive molecules, suggests potential interactions with serotonin receptors, making it a subject of interest for researchers exploring neurotransmitter modulation and psychoactive compounds.

In recent years, the scientific community has shown growing interest in 2-(1H-indol-3-yl)-2-methylpropan-1-amine due to its structural similarity to naturally occurring tryptamine derivatives. These compounds are widely studied for their potential applications in mental health research, particularly in understanding mood disorders and cognitive functions. The compound's amine group and indole ring make it a versatile candidate for further chemical modifications, which could lead to the development of novel pharmacological agents. Researchers are particularly intrigued by its potential role in neuroprotection and neurogenesis, topics that are currently trending in academic and pharmaceutical circles.

The synthesis of 2-(1H-indol-3-yl)-2-methylpropan-1-amine typically involves multi-step organic reactions, including alkylation and amination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. Given its complex structure, the compound is often synthesized in specialized laboratories equipped with state-of-the-art analytical instrumentation. This meticulous approach ensures that the final product meets the stringent standards required for research-grade chemicals.

From a commercial perspective, 2-(1H-indol-3-yl)-2-methylpropan-1-amine is primarily available through chemical suppliers catering to academic and industrial research. Its applications span across drug discovery, biochemical assays, and neuroscience studies. The compound's stability under standard laboratory conditions makes it a reliable choice for long-term experiments. However, researchers are advised to store it in a cool, dry environment to prevent degradation. As the demand for specialty chemicals continues to rise, this compound is expected to remain a valuable asset in scientific investigations.

One of the most frequently asked questions about 2-(1H-indol-3-yl)-2-methylpropan-1-amine revolves around its potential biological activity. While preliminary studies suggest interactions with serotonergic systems, comprehensive in vivo and in vitro studies are still needed to elucidate its full pharmacological profile. Another common query concerns its safety profile and handling precautions. Although not classified as a hazardous material, standard laboratory safety protocols should always be followed when working with this compound. These include the use of personal protective equipment (PPE) and proper ventilation systems.

In conclusion, 2-(1H-indol-3-yl)-2-methylpropan-1-amine (CAS No. 15467-31-9) represents a fascinating area of research with promising implications for neuroscience and pharmacology. Its unique structure and potential biological activities make it a compound worth watching in the coming years. As scientific advancements continue to unfold, this molecule may play a pivotal role in addressing some of the most pressing challenges in mental health and neurodegenerative diseases.